Cas no 1804450-31-4 (6-Amino-3-bromo-4-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 6-Amino-3-bromo-4-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1804450-31-4
• MF: C₇H₅BrF₂N₂O₂
• MW: 267.027607679367
• CID: 4811051
• Update Time: 2025-06-23

6-Amino-3-bromo-4-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-bromo-4-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C7H5BrF2N2O2/c8-4-2(6(9)10)1-3(11)12-5(4)7(13)14/h1,6H,(H2,11,12)(H,13,14)
• InChI Key： KTJXJMFPEKBZMN-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=NC(=CC=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.7
• Topological Polar Surface Area: 76.2

Additional information on 6-Amino-3-bromo-4-(difluoromethyl)pyridine-2-carboxylic acid

Introduction to 6-Amino-3-bromo-4-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1804450-31-4)

6-Amino-3-bromo-4-(difluoromethyl)pyridine-2-carboxylic acid, identified by the CAS number 1804450-31-4, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives, a class of heterocyclic compounds widely recognized for their diverse biological activities and synthetic utility. The structural features of this molecule, including the presence of an amino group, a bromo substituent, and a difluoromethyl group, make it a versatile building block for the development of novel bioactive molecules.

The importance of 6-Amino-3-bromo-4-(difluoromethyl)pyridine-2-carboxylic acid in medicinal chemistry stems from its ability to serve as a precursor for various pharmacophores. Pyridine derivatives are frequently incorporated into drug candidates due to their favorable pharmacokinetic properties and interactions with biological targets. The amino group provides a site for further functionalization, while the bromo and difluoromethyl groups can enhance metabolic stability and binding affinity. These attributes have made this compound a subject of extensive interest in academic and industrial research.

In recent years, there has been growing attention on the development of small-molecule inhibitors targeting enzyme-catalyzed reactions relevant to metabolic pathways. Among these, enzymes such as kinases and cyclases have been extensively studied for their roles in cancer, inflammation, and infectious diseases. 6-Amino-3-bromo-4-(difluoromethyl)pyridine-2-carboxylic acid has been explored as a scaffold for designing inhibitors that disrupt aberrant signaling pathways. For instance, modifications to this core structure have led to the discovery of compounds with potential activity against tyrosine kinases, which are overexpressed in many malignancies.

The incorporation of the difluoromethyl group is particularly noteworthy, as this moiety is known to improve pharmacokinetic properties such as lipophilicity and metabolic stability. This modification has been strategically employed in the design of next-generation drug candidates to enhance their bioavailability and duration of action. Furthermore, the bromo substituent at the 3-position provides a handle for further chemical transformations, allowing researchers to introduce additional functional groups or linkages necessary for target specificity.

Recent studies have highlighted the utility of 6-Amino-3-bromo-4-(difluoromethyl)pyridine-2-carboxylic acid in the synthesis of novel antimicrobial agents. The increasing prevalence of drug-resistant pathogens has necessitated the discovery of new therapeutic strategies. Pyridine-based compounds have shown promise in this context due to their ability to interact with bacterial enzymes and cellular processes essential for survival. Researchers have reported derivatives of this compound that exhibit inhibitory activity against Gram-negative bacteria, suggesting its potential as a lead compound in antibiotic development.

The agrochemical industry has also leveraged pyridine derivatives like 6-Amino-3-bromo-4-(difluoromethyl)pyridine-2-carboxylic acid for developing advanced crop protection agents. These compounds can be engineered to target specific enzymatic pathways in pests or weeds while minimizing toxicity to non-target organisms. The structural flexibility of this scaffold allows for the creation of molecules with tailored biological activities, making it an attractive candidate for sustainable agricultural practices.

From a synthetic chemistry perspective, 6-Amino-3-bromo-4-(difluoromethyl)pyridine-2-carboxylic acid serves as a valuable intermediate in multi-step organic synthesis. Its reactive sites can be selectively modified using various coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures. This adaptability has facilitated its use in both academic research laboratories and industrial settings where efficient synthesis is paramount.

The growing interest in fluorinated compounds has further underscored the relevance of 6-Amino-3-bromo-4-(difluoromethyl)pyridine-2-carboxylic acid. Fluoroatoms are frequently introduced into drug molecules due to their ability to modulate physicochemical properties and improve binding interactions with biological targets. The presence of two fluorine atoms at the 4-position enhances lipophilicity while maintaining metabolic stability, making it an ideal candidate for further derivatization into high-affinity ligands.

In conclusion, 6-Amino-3-bromo-4-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1804450-31-4) represents a critical component in contemporary pharmaceutical and agrochemical innovation. Its unique structural features enable diverse applications across multiple disciplines, from drug discovery to sustainable agriculture. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to remain at the forefront of molecular design and development.